2-amino-N-(2,6-dioxo-piperidin-3-yl)-6-methyl-benzamide

• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol
• IUPAC Name: 2-amino-N-(2,6-dioxopiperidin-3-yl)-6-methylbenzamide
• InChI: InChI=1S/C13H15N3O3/c1-7-3-2-4-8(14)11(7)13(19)15-9-5-6-10(17)16-12(9)18/h2-4,9H,5-6,14H2,1H3,(H,15,19)(H,16,17,18)
• InChI Key: PVBGYGSYGYBHNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N)C(=O)NC2CCC(=O)NC2=O

Description

2-amino-N-(2,6-dioxo-piperidin-3-yl)-6-methyl-benzamide is a useful research compound. Its molecular formula is C13H15N3O3 and its molecular weight is 261.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-6-methylbenzoic acid (45 g, 297 mmol) and CDI (45 g, 278 mmol) in acetonitrile (500 mL) was stirred at room temperature for 1.5 hours. To the suspension, was added 3-amino-piperidine-2,6-dione hydrogen chloride (45 g, 273 mmol) and sodium hydrogen carbonate (34 g, 409 mmol), and the mixture was heated at 50° C. for 21 hours. The suspension was cooled to room temperature for 1 hour. The suspension was filtered. The solid was stirred with water (150 mL) and ethyl acetate (150 mL) for 3 hours. The suspension was filtered and washed with water (2×50 mL) and ethyl acetate (2×50 mL). The solid was dried in a vacuum oven overnight to give 2-amino-N-(2,6-dioxo-piperidin-3-yl)-6-methyl-benzamide as a white solid (41.3 g, 58% yield): HPLC, Waters Symmetry C-18, 3.9×150 mm, 5 μm, 1 mL/min, 240 nm, 5/95 grad to 95/5 for 5 min CH3CN/0.1% H3PO4, 4.44 (91%); 1H NMR (DMSO-d6) δ 1.98-2.17 (m, 5H, CH2, CH3) 2.51-2.56 (m, 1H, CHH), 2.74-2.86 (m, 1H, CHH), 4.68-4.77 (m, 1H, NCH), 5.18 (s, 2H, NH2), 6.38 (d, J=7 Hz, 1H, Ar), 6.50 (d, J=7 Hz, 1H, Ar), 6.94 (t; J=7 Hz, 1H, Ar), 8.59 (d, J=8 Hz, 1H, NH), 10.90 (s, 1H, NH); 13C NMR (DMSO-d6) δ 19.14, 23.75, 30.99, 49.10, 112.37, 17.21, 122.28, 128.96, 134.61, 145.22, 168.36, 172.84, 173.00; LCMS: MH=262.